Cas no 62158-91-2 (Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]-)

• Product Name: Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]-
• CAS No: 62158-91-2
• MF: C₈H₆F₄S
• MW: 210.191854953766
• CID: 456012
• PubChem ID: 66796275
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-[(2,2,2-trifluoroethyl)thio]-
• 1-fluoro-4-(2,2,2-trifluoroethylsulfanyl)benzene
• SCHEMBL777232
• UDNLGKGXNAJRIV-UHFFFAOYSA-N
• 62158-91-2
• DTXSID00735789
• 1-Fluoro-4-[(2,2,2-trifluoroethyl)sulfanyl]benzene

• Inchi： 1S/C8H6F4S/c9-6-1-3-7(4-2-6)13-5-8(10,11)12/h1-4H,5H2
• InChI Key： UDNLGKGXNAJRIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(F)(F)F

Computed Properties

• Exact Mass: 210.01268
• Monoisotopic Mass: 210.01263401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0